Cas no 2229589-27-7 (2-(1H-indazol-3-yl)butanedioic acid)

• Product Name: 2-(1H-indazol-3-yl)butanedioic acid
• CAS No: 2229589-27-7
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5767053
• PubChem ID: 165698306
• Update Time: 2025-06-07

2-(1H-indazol-3-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2229589-27-7
• EN300-1802832
• 2-(1H-indazol-3-yl)butanedioic acid

• Inchi： 1S/C11H10N2O4/c14-9(15)5-7(11(16)17)10-6-3-1-2-4-8(6)12-13-10/h1-4,7H,5H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： UNWUHGUUIGOURC-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1=C2C=CC=CC2=NN1)=O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-(1H-indazol-3-yl)butanedioic acid

Introduction to 2-(1H-indazol-3-yl)butanedioic acid (CAS No: 2229589-27-7)

2-(1H-indazol-3-yl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229589-27-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a butanedioic acid moiety linked to a 1H-indazol-3-yl group, has garnered attention due to its structural features and potential biological activities. The combination of these structural elements suggests a unique interaction profile, making it a subject of interest for further exploration in drug discovery and development.

The butanedioic acid component, also known as fumaric acid or maleic acid analog, is well-documented for its role in various biological processes. Its dicarboxylic nature allows for multiple hydrogen bond interactions, which can be crucial for binding to biological targets. On the other hand, the 1H-indazol-3-yl group introduces a heterocyclic aromatic system that is frequently encountered in pharmacophores. Indazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enhanced the understanding of how 2-(1H-indazol-3-yl)butanedioic acid interacts with biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, the indazole ring can potentially disrupt protein-protein interactions or modulate enzyme activity through allosteric binding.

In the context of drug development, the synthesis of 2-(1H-indazol-3-yl)butanedioic acid has been optimized to ensure high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications to fine-tune its biological properties.

One of the most compelling aspects of 2-(1H-indazol-3-yl)butanedioic acid is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Preclinical studies have indicated that compounds with similar structural motifs may interfere with key inflammatory mediators such as NF-κB and MAPK signaling pathways. By targeting these pathways, 2-(1H-indazol-3-yl)butanedioic acid could offer a novel approach to managing inflammation-related diseases.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in recent research. This property is particularly relevant for developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The indazole ring is known to enhance permeability across this barrier, suggesting that 2-(1H-indazol-3-yl)butanedioic acid might be capable of reaching central nervous system targets effectively.

The pharmacokinetic profile of 2-(1H-indazol-3-yl)butanedioic acid is another area of active investigation. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for predicting how the compound behaves within the body and for designing effective dosing regimens. Preliminary data suggest that the molecule exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution.

From a chemical biology perspective, 2-(1H-indazol-3-yl)butanedioic acid serves as a valuable scaffold for structure-based drug design. By leveraging high-throughput screening techniques and fragment-based drug discovery approaches, researchers can identify derivatives with enhanced potency and selectivity. The flexibility provided by the butanedioic acid backbone allows for diverse chemical modifications, enabling the creation of a library of compounds with tailored biological activities.

The synthesis of analogs has also revealed interesting insights into the compound's mechanism of action. For example, replacing one of the carboxylic groups with an amide or ester moiety can significantly alter its pharmacological profile. These modifications can either enhance binding affinity or modulate metabolic stability, providing opportunities to optimize therapeutic efficacy while minimizing side effects.

In conclusion,2-(1H-indazol-3-yl)butanedioic acid (CAS No: 2229589-27-7) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a butanedioic acid moiety and an indazole ring offers multiple avenues for therapeutic intervention. Ongoing studies continue to unravel its mechanisms of action and explore its potential applications in treating various diseases. As research progresses,2-(1H-indazol-3-yl)butanedioic acid is poised to play a significant role in the development of novel therapeutics.